Cas no 850750-88-8 (5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol)

• Product Name: 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol
• CAS No: 850750-88-8
• MF: C₂₄H₁₉FN₂O₄
• MW: 418.417069673538
• CID: 5421439
• Update Time: 2025-06-11

5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• 5-((2-fluorobenzyl)oxy)-2-(5-(4-methoxyphenoxy)pyrimidin-4-yl)phenol
• Phenol, 5-[(2-fluorophenyl)methoxy]-2-[5-(4-methoxyphenoxy)-4-pyrimidinyl]-
• 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol

• Inchi： 1S/C24H19FN2O4/c1-29-17-6-8-18(9-7-17)31-23-13-26-15-27-24(23)20-11-10-19(12-22(20)28)30-14-16-4-2-3-5-21(16)25/h2-13,15,28H,14H2,1H3
• InChI Key： GXOCBOFQXZSRTD-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2F)=CC=C1C1C(OC2=CC=C(OC)C=C2)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol

Introduction to 5-(2-Fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 850750-88-8)

5-(2-Fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 850750-88-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of fluorine and methoxy groups, along with the pyrimidine core, contributes to its distinctive pharmacological properties, making it a subject of extensive study in recent years.

The molecular structure of 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol is composed of a phenolic ring linked to a pyrimidine moiety through an ether linkage. The substitution with a 2-fluorophenylmethoxy group and a 4-methoxyphenoxy group imparts specific chemical and biological activities. These functional groups are known to influence the compound's solubility, stability, and interactions with biological targets, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Furthermore, its anti-cancer potential has been evaluated in various cancer cell lines, where it has demonstrated significant cytotoxic effects and the ability to induce apoptosis in cancer cells.

The pharmacokinetic properties of 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol have also been studied to assess its suitability for therapeutic use. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness and safety when administered to patients. These findings suggest that the compound could be developed into a viable drug candidate for clinical trials.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with certain types of cancer and inflammatory conditions. These trials are crucial for validating the preclinical findings and determining the optimal dosing regimens for different patient populations.

The development of 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol as a therapeutic agent is part of a broader effort in medicinal chemistry to identify and optimize novel compounds with high therapeutic potential. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.

In conclusion, 5-(2-fluorophenyl)methoxy-2-5-(4-methoxyphenoxy)pyrimidin-4-ylphenol (CAS No. 850750-88-8) represents a promising molecule with diverse biological activities that warrant continued investigation. Its potential as an inhibitor of protein kinases, anti-inflammatory agent, and anti-cancer drug makes it a valuable asset in the pharmaceutical industry's quest for innovative therapies. Ongoing research and clinical trials will provide further insights into its therapeutic applications and contribute to the advancement of medical science.